(2S,4R)-tert-Butyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-4-hydroxypyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H33NO4Si/c1-15(2,3)21-14(19)17-10-13(18)9-12(17)11-20-22(7,8)16(4,5)6/h12-13,18H,9-11H2,1-8H3
• InChI Key: TWNQXBYPAUOYPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1CO[Si](C)(C)C(C)(C)C)O
• Molecular Formula: C16H33NO4Si
• Molecular Weight: 331.52 g/mol

Description

“(2S,4R)-tert-Butyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-4-hydroxypyrrolidine-1-carboxylate” is a pyrrolidine derivative. Pyrrolidines are a class of organic compounds that contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The compound also contains a tert-butyldimethylsilyl (TBDMS) group, which is commonly used in organic synthesis as a protecting group for alcohols.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the tert-butyl ester group, and the TBDMS-protected alcohol group. The stereochemistry at the 2S and 4R positions would also be a key feature.

Chemical Reactions Analysis

As a pyrrolidine derivative, this compound could potentially undergo reactions at the nitrogen atom or at the carbon atoms of the ring. The TBDMS-protected alcohol could be deprotected under acidic or basic conditions to reveal the alcohol group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the TBDMS group would likely make the compound relatively non-polar and hydrophobic.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially act as a ligand for a biological target, or it could undergo chemical reactions to form other compounds.

Future Directions

Future research on this compound could involve studying its reactivity, its potential uses in organic synthesis, or its biological activity. It could also involve developing more efficient methods for its synthesis.